ethyl 2-((5-(3-methoxy-1-methyl-1H-pyrazole-4-carboxamido)-1,3,4-thiadiazol-2-yl)thio)acetate

• IUPAC Name: ethyl 2-[[5-[(3-methoxy-1-methylpyrazole-4-carbonyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• InChI: InChI=1S/C12H15N5O4S2/c1-4-21-8(18)6-22-12-15-14-11(23-12)13-9(19)7-5-17(2)16-10(7)20-3/h5H,4,6H2,1-3H3,(H,13,14,19)
• InChI Key: GDFSEAZSJAVNJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(S1)NC(=O)C2=CN(N=C2OC)C
• Molecular Formula: C12H15N5O4S2
• Molecular Weight: 357.4 g/mol

Description

Ethyl 2-((5-(3-methoxy-1-methyl-1H-pyrazole-4-carboxamido)-1,3,4-thiadiazol-2-yl)thio)acetate is a useful research compound. Its molecular formula is C12H15N5O4S2 and its molecular weight is 357.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthetic Approaches and Auxin Activities

  A study by Yue et al. (2010) detailed the synthesis of related compounds through a one-pot reaction method, leading to the creation of new compounds with pyrazole and 1,3,4-thiadiazole connected by an amido bond. These compounds showed modest auxin activities and some antiblastic effects on wheat gemma (Yue et al., 2010).

• Heterocyclic Assemblies for Biological Studies

  Vysokova et al. (2017) proposed a method for synthesizing ethyl 5-(3-aryl-4-formyl-1H-pyrazol-1-yl)-1,2,3-thiadiazole-4-carboxylates, providing substrates for further modification and biological activity studies (Vysokova et al., 2017).

• Antioxidative and Anti-inflammatory Activities

  Makkar and Chakraborty (2018) isolated a highly oxygenated 2H-chromen derivative from the red seaweed Gracilaria opuntia, demonstrating significant antioxidative and anti-inflammatory activities, suggesting the potential of related compounds in medicinal applications (Makkar & Chakraborty, 2018).

• Antimicrobial Activities of Thiazole Derivatives

  A study by Parameshwarappa et al. (2009) synthesized thiazole substituted coumarins showing antibacterial and antifungal activities, highlighting the potential of thiazole derivatives in developing new antimicrobial agents (Parameshwarappa et al., 2009).

• Anti-tumor Potential

  Hassan et al. (2015) conducted a study on novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, evaluating their cytotoxicity against various human cancer cell lines, thus indicating the potential anti-tumor activities of such compounds (Hassan et al., 2015).